Cas no 2138303-22-5 (7-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide)

• Product Name: 7-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide
• CAS No: 2138303-22-5
• MF: C₈H₅FO₃S
• MW: 200.186904668808
• CID: 5950577
• PubChem ID: 165795864
• Update Time: 2025-06-11

7-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 7-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide
• 2138303-22-5
• 7-fluoro-2,3-dihydro-1lambda6-benzothiophene-1,1,3-trione
• EN300-803621

• Inchi： 1S/C8H5FO3S/c9-6-3-1-2-5-7(10)4-13(11,12)8(5)6/h1-3H,4H2
• InChI Key： DQNFSNPCFMYMJB-UHFFFAOYSA-N
• SMILES： S1(C2C(=CC=CC=2C(C1)=O)F)(=O)=O

Computed Properties

• Exact Mass: 199.99434335g/mol
• Monoisotopic Mass: 199.99434335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.6Ų

Additional information on 7-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide

Recent Advances in the Study of 7-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide (CAS: 2138303-22-5)

The compound 7-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide (CAS: 2138303-22-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic sulfone derivative exhibits unique structural and electronic properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key advancements in the synthesis of 7-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide involves the optimization of fluorination and oxidation steps to improve yield and purity. Researchers have reported a novel catalytic method that enhances the efficiency of these reactions, reducing byproduct formation and enabling scalable production. This development is particularly relevant for industrial applications where high purity and cost-effectiveness are critical.

In terms of biological activity, preliminary studies have demonstrated that 7-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as an anti-inflammatory agent, although further in vivo studies are required to validate these effects and assess pharmacokinetic properties. Additionally, molecular docking simulations have revealed favorable interactions with target proteins, supporting its role as a lead compound for drug discovery.

Another area of interest is the compound's application in photodynamic therapy (PDT). Due to its fluorinated structure, 7-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide has shown enhanced photostability and reactive oxygen species (ROS) generation under specific wavelengths of light. This property makes it a potential photosensitizer for cancer treatment, with ongoing research exploring its efficacy in preclinical models.

Despite these promising developments, challenges remain in the clinical translation of 7-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 7-fluorobenzo[b]thiophen-3(2H)-one 1,1-dioxide represents a versatile and intriguing molecule in the realm of chemical biology and drug development. Its unique properties and diverse applications underscore the importance of continued research to fully elucidate its mechanisms and optimize its use in medicine. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.